Cas no 223428-23-7 (1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-)

1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)- structure
223428-23-7 structure
Product Name:1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-
CAS No:223428-23-7
MF:C9H9NO
MW:147.173862218857
CID:244518
PubChem ID:45078974
Update Time:2025-04-19

1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2-amino-2,3-dihydro-, (2S)-
    • 1H-Inden-1-one,2-amino-2,3-dihydro-,(2S)-(9CI)
    • (2S)-2-amino-2,3-dihydro-1H-Inden-1-one
    • 223428-23-7
    • (S)-2-Aminoindan-1-one
    • (2S)-2-AMINO-2,3-DIHYDROINDEN-1-ONE
    • Inchi: 1S/C9H9NO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5,10H2/t8-/m0/s1
    • InChI Key: MFWNULQJIPYQAD-QMMMGPOBSA-N
    • SMILES: O=C1C2C=CC=CC=2C[C@@H]1N

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.200
  • Boiling Point: 275 ºC
  • Flash Point: 120 ºC
  • PSA: 43.09
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